Cas no 889939-06-4 (4-benzyl-6-(hydroxymethyl)-1-(4-phenylmethoxyphenyl)piperazin-2-one)

• Product name: 4-benzyl-6-(hydroxymethyl)-1-(4-phenylmethoxyphenyl)piperazin-2-one
• CAS No: 889939-06-4
• MF: C₂₅H₂₆N₂O₃
• MW: 402.485546588898
• CID: 1936335
• PubChem ID: 22831977

4-benzyl-6-(hydroxymethyl)-1-(4-phenylmethoxyphenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-6-(hydroxymethyl)-1-(4-phenylmethoxyphenyl)piperazin-2-one
• 4-BENZYL-1-(4-(BENZYLOXY)PHENYL)-6-(HYDROXYMETHYL)PIPERAZIN-2-ONE
• KB-189510
• 889939-06-4
• DTXSID60628547
• CIVENTICHEM CV-4052
• 4-Benzyl-1-[4-(benzyloxy)phenyl]-6-(hydroxymethyl)piperazin-2-one

• Inchi： InChI=1S/C25H26N2O3/c28-18-23-16-26(15-20-7-3-1-4-8-20)17-25(29)27(23)22-11-13-24(14-12-22)30-19-21-9-5-2-6-10-21/h1-14,23,28H,15-19H2
• InChI Key： IAVHITPTJAGRMP-UHFFFAOYSA-N
• SMILES： C1C(N(C(=O)CN1CC2=CC=CC=C2)C3=CC=C(C=C3)OCC4=CC=CC=C4)CO

Computed Properties

• Exact Mass: 402.19400
• Monoisotopic Mass: 402.19434270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 53.01000
• LogP: 3.47820